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For researchers and scientists in the fast-paced field of computer vision, presenting your work

at the British Machine Vision Conference (BMVC) is a significant opportunity. A well-crafted

poster is a powerful tool for disseminating your findings, fostering discussion, and building

connections within the community. This guide provides a detailed protocol for preparing a high-

impact poster that effectively communicates your research to the BMVC audience.

Poster Format and Specifications
All authors with accepted papers at BMVC will have the opportunity to present their work during

poster sessions.[1] Adherence to the conference guidelines is the first step toward a successful

presentation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15604323?utm_src=pdf-interest
https://www.benchchem.com/product/b15604323?utm_src=pdf-body
https://www.benchchem.com/product/b15604323?utm_src=pdf-body
https://www.benchchem.com/product/b15604323?utm_src=pdf-body
https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specification Requirement Notes

Physical Poster Size A0 (841 x 1188 mm)

Must be in portrait orientation

to fit the provided poster

boards.[1]

Electronic Poster (e-poster) PDF format
The file should be a non-

transparent PDF.[1]

E-poster Dimensions At least 1000 x 600 pixels

Must maintain an A0 aspect

ratio and be in portrait

orientation.[1]

E-poster File Size No larger than 3 MB

This ensures smooth handling

and display in the conference

proceedings.[1]

Template No official template

Authors are encouraged to

include the BMVC logo, which

is available on the conference

website.[1]

Printing Bring your own poster

The conference will not have

facilities for printing posters on-

site.[1]

Structuring Your Poster for Maximum Impact
A successful poster is not a text-heavy research paper pinned to a board. Instead, it should be

a visually engaging summary that sparks conversation. The layout should guide the viewer

logically through your research story.

A recommended workflow for designing your poster is as follows:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://bmvc2025.bmva.org/authors/instructions-for-presenting-at-bmvc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start with a Compelling Title

Draft the Introduction and Motivation

Outline the Core Methodology

Present Key Results Visually

Summarize with Clear Conclusions

Add Contact Information and QR Code

Review and Refine for Clarity and Flow

Click to download full resolution via product page

A logical workflow for designing your poster.

Key Sections to Include:

Introduction/Motivation: Briefly state the problem you are addressing and why it is important.

Use bullet points to highlight key challenges.
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Methods: Provide a high-level overview of your approach. Use diagrams and flowcharts to

illustrate your methodology.

Results: This should be the most prominent section of your poster. Emphasize visual

evidence such as images, graphs, and charts.

Conclusions: Summarize your key findings and their implications.

References and Acknowledgements: Keep this section brief.

Further Information: A QR code linking to your paper, project website, or code repository is

highly recommended.[2]

Data Presentation: Clarity and Comparison
Quantitative data should be presented in a way that is easy to understand and compare. Tables

are an effective tool for summarizing numerical results.

Table 1: Ablation Study of Model Components on the Pascal VOC Dataset

Model Configuration
Mean Average Precision

(mAP)
Inference Time (ms)

Baseline 78.5 32

Baseline + Feature Pyramid

Network
80.2 35

Baseline + Deformable

Convolutions
81.1 40

Our Full Model 82.5 38

Table 2: Comparison with State-of-the-Art Methods on the COCO Dataset
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Method Backbone AP AP50 AP75

Faster R-CNN ResNet-101 41.5 62.1 45.3

YOLOv4 CSPDarknet53 43.5 65.7 47.3

DETR ResNet-50 42.0 62.4 44.2

Our Method Swin-T 45.2 67.3 49.1

Experimental Protocols
Providing clear and concise experimental protocols is crucial for the reproducibility of your

work. Below are examples of methodologies for key experiments in a hypothetical object

detection project.

Protocol 1: Model Training
Dataset Preprocessing:

Images from the COCO dataset were resized to a short edge of 800 pixels and a long

edge of no more than 1333 pixels.

Standard data augmentation techniques were applied, including random horizontal

flipping, color jittering, and random cropping.

Model Initialization:

The backbone network (e.g., Swin Transformer) was initialized with weights pre-trained on

the ImageNet-1K dataset.

Newly added layers were initialized using Xavier uniform initialization.

Training Regimen:

The model was trained for 12 epochs using the AdamW optimizer with a learning rate of

1e-4 and a weight decay of 0.05.
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A linear warmup was used for the first 500 iterations, followed by a cosine annealing

schedule.

Training was performed on 8 NVIDIA V100 GPUs with a batch size of 16.

Protocol 2: Model Evaluation
Inference:

The trained model was evaluated on the COCO validation set.

Images were resized to the same dimensions as in the training phase, without data

augmentation.

Metrics Calculation:

The primary evaluation metric was Mean Average Precision (mAP) at an Intersection over

Union (IoU) threshold of 0.5:0.95.

AP50 and AP75 were also reported for a more detailed comparison.

Inference speed was measured in milliseconds per image on a single V100 GPU.

A typical experimental workflow in a deep learning project can be visualized as follows:
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Dataset Acquisition

Data Preprocessing

Train/Validation/Test Split

Model Training

Model Architecture Design

Model Evaluation

Hyperparameter Tuning

Results Analysis

Click to download full resolution via product page

A typical deep learning experimental workflow.

Design and Visual Principles
An effective poster is not only scientifically sound but also aesthetically pleasing. Adhering to

good design principles will make your poster more approachable and easier to read.

Readability: Ensure your poster is readable from a distance of about 2 meters.[2] Use large

font sizes, especially for the title and section headings.
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Visual Hierarchy: Use size, color, and placement to guide the viewer's attention to the most

important information.

White Space: Avoid cluttering your poster. Ample white space around text and figures

improves readability.

Color Palette: Use a consistent and professional color scheme. Ensure high contrast

between text and background colors.

Figures over Text: Whenever possible, use figures, charts, and diagrams to convey

information. A picture is indeed worth a thousand words.[2]

By following these guidelines, you can create a poster that effectively communicates your

research, engages your audience, and makes a lasting impression at BMVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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